molecular formula C19H18FN3O4 B5537223 N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-fluoro-N-methylbenzamide

N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-fluoro-N-methylbenzamide

Cat. No. B5537223
M. Wt: 371.4 g/mol
InChI Key: UWMAXUUZIGHWMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

"N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-fluoro-N-methylbenzamide" is a chemical compound with potential applications in various fields of chemistry and pharmacology. This analysis focuses on its synthesis, molecular structure, chemical reactions, and physical and chemical properties.

Synthesis Analysis

The synthesis of compounds similar to "N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-fluoro-N-methylbenzamide" often involves complex reactions and careful selection of precursors. For instance, Jin et al. (2006) described the synthesis of related oxadiazole derivatives through cyclization reactions, highlighting the precision required in such processes (Jin, Chen, Song, Chen, Yang, Li, Hu, & Xu, 2006).

Molecular Structure Analysis

The molecular structure of compounds in this category is typically characterized using techniques like X-ray crystallography, as done by Karabulut et al. (2014) for a related benzamide compound. Such analysis is crucial for understanding the compound's three-dimensional conformation and potential interactions (Karabulut, Namli, Kurtaran, Yıldırım, & Leszczynski, 2014).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, altering their structure and properties. For example, Patel and Dhameliya (2010) investigated the condensation reactions of benzamide derivatives, which is relevant for understanding the reactivity of such compounds (Patel & Dhameliya, 2010).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, are determined through experimental methods. Mohana (2013) provides an example of how these properties are assessed in related oxadiazole compounds (Mohana, 2013).

Chemical Properties Analysis

Chemical properties, including reactivity, chemical stability, and interaction with other compounds, are key to understanding the compound's applications. The work of Umehara et al. (2009) on the metabolic pathways of a similar benzamide compound provides insights into these aspects (Umehara, Shirai, Iwatsubo, Noguchi, Usui, & Kamimura, 2009).

Scientific Research Applications

Synthesis and Characterization

  • The compound is part of a broader class of chemicals that have been explored for their synthesis methodologies and structural characterization. For instance, derivatives incorporating the 1,3,4-oxadiazole unit have been synthesized and characterized for their physical and chemical properties, providing a foundation for understanding the chemical behavior of such compounds (Desai et al., 2013).

Antimicrobial Activity

  • Research has shown that compounds related to N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-fluoro-N-methylbenzamide exhibit promising antimicrobial properties. For example, derivatives with the 1,3,4-oxadiazole moiety have been assessed for their antimicrobial efficacy, revealing potential applications in combating bacterial and fungal infections (Desai et al., 2013).

Anticancer Activity

  • The exploration of 1,3,4-oxadiazole derivatives for anticancer activity has led to the identification of compounds with significant potential. These studies provide insights into the structure-activity relationships that govern the anticancer efficacy of these compounds, highlighting their relevance in the development of new anticancer agents (Ravinaik et al., 2021).

Future Directions

Future research on this compound could involve more detailed studies of its synthesis, chemical reactions, and biological activities. This could include experimental studies to determine its physical and chemical properties, as well as biological assays to determine its potential therapeutic effects .

properties

IUPAC Name

N-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-fluoro-N-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18FN3O4/c1-23(19(24)13-6-4-5-7-14(13)20)11-17-21-18(22-27-17)12-8-9-15(25-2)16(10-12)26-3/h4-10H,11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UWMAXUUZIGHWMM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=NC(=NO1)C2=CC(=C(C=C2)OC)OC)C(=O)C3=CC=CC=C3F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18FN3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

371.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-fluoro-N-methylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.